High catalytic activity for CO oxidation of Co3O4nanoparticles in SiO2 nanocapsules†

Journal of Materials Chemistry A Pub Date: 2012-10-16 DOI: 10.1039/C2TA00132B

Abstract

In this paper, rattle-type Co3O4@SiO2 nanoparticles were prepared via thermal decomposition of Co3[Co(CN)6]2@SiO2 core–shell nanocubes. The uniform Co3[Co(CN)6]2 nanocubes were coated with porous silica and then calcined at 550 °C for 1 h to generate a large amount of Co3O4 nanocrystals in a cube-shaped silica nanocapsule via thermal decomposition of a Co3[Co(CN)6]2 nanocube. The nanorattles exhibit excellent catalytic activity for CO oxidation, the CO conversion rate reaches 100% at 150 °C. It is suggested that Co3O4 nanocrystals with clean surfaces were produced via this approach; moreover, the porous silica shell could protect Co3O4 nanocrystals from external contamination, which makes these novel nanostructures exhibit a remarkable catalytic performance.

Graphical abstract: High catalytic activity for CO oxidation of Co3O4 nanoparticles in SiO2 nanocapsules
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Journal of Materials Chemistry A
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